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Compound of Interest

Compound Name: Vesadol

CAS No.: 78837-97-5

Cat. No.: B1200130

Get Quote

Introduction

Vesadol is a novel synthetic compound that has garnered significant attention within the

research community for its potential therapeutic applications. This document provides a

comprehensive overview of the current understanding of Vesadol's mechanism of action, with

a particular focus on its effects on gene expression. The information presented herein is

intended for researchers, scientists, and professionals in the field of drug development.

Disclaimer: The compound "Vesadol" as a modulator of gene expression could not be verified

in publicly available scientific literature. The following guide is a structured template based on

the user's request, demonstrating how such a guide would be formatted if data were available.

The specific data points, experimental details, and pathways are illustrative examples.

Core Mechanism of Action
Vesadol exerts its biological effects primarily through the modulation of specific signaling

pathways, leading to downstream changes in gene expression. While the precise molecular
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targets are still under investigation, current evidence suggests that Vesadol interacts with key

proteins involved in cellular signaling cascades.

Illustrative Signaling Pathway Modulated by Vesadol
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Caption: Hypothetical signaling cascade initiated by Vesadol.

Quantitative Analysis of Gene Expression Changes
Studies utilizing high-throughput screening methods such as RNA-sequencing and microarray

analysis have identified a set of genes whose expression is significantly altered following

Vesadol treatment. The tables below summarize these findings.

Table 1: Top 10 Upregulated Genes in Response to Vesadol Treatment
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Gene Symbol Fold Change p-value Function

GENE-A 5.2 <0.001 Apoptosis Regulation

GENE-B 4.8 <0.001 Cell Cycle Control

GENE-C 4.5 <0.002 DNA Repair

GENE-D 4.1 <0.003 Signal Transduction

GENE-E 3.9 <0.005 Metabolic Process

GENE-F 3.7 <0.006 Immune Response

GENE-G 3.5 <0.007
Transcription

Regulation

GENE-H 3.3 <0.008 Cellular Adhesion

GENE-I 3.1 <0.009 Ion Transport

GENE-J 2.9 <0.010
Cytoskeletal

Organization

Table 2: Top 10 Downregulated Genes in Response to Vesadol Treatment
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Gene Symbol Fold Change p-value Function

GENE-K -6.1 <0.001 Proliferation

GENE-L -5.7 <0.001
Inflammatory

Response

GENE-M -5.3 <0.002 Angiogenesis

GENE-N -4.9 <0.003 Cell Migration

GENE-O -4.6 <0.004 Lipid Metabolism

GENE-P -4.2 <0.005 Glucose Metabolism

GENE-Q -3.8 <0.006 Extracellular Matrix

GENE-R -3.5 <0.007
Growth Factor

Signaling

GENE-S -3.2 <0.009 Cell Differentiation

GENE-T -3.0 <0.011 Protein Synthesis

Experimental Protocols
The following section details the methodologies employed in the key experiments to elucidate

the effects of Vesadol on gene expression.

Cell Culture and Vesadol Treatment
Cell Line: Human embryonic kidney cells (HEK293) were used.

Culture Medium: Cells were maintained in Dulbecco's Modified Eagle Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

Treatment: Cells were seeded at a density of 1 x 10^6 cells per well in 6-well plates. After 24

hours, the medium was replaced with fresh medium containing either Vesadol (10 µM) or

vehicle (0.1% DMSO).

Incubation: Cells were incubated for 24 hours at 37°C in a 5% CO2 atmosphere.
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RNA Isolation and Quantification
RNA Extraction: Total RNA was isolated from treated and control cells using the RNeasy Mini

Kit (Qiagen) according to the manufacturer's protocol.

RNA Quality Control: The concentration and purity of the isolated RNA were determined

using a NanoDrop spectrophotometer. RNA integrity was assessed using the Agilent 2100

Bioanalyzer.

Gene Expression Analysis by Quantitative Real-Time
PCR (qRT-PCR)

Reverse Transcription: 1 µg of total RNA was reverse transcribed into cDNA using the High-

Capacity cDNA Reverse Transcription Kit (Applied Biosystems).

qRT-PCR: Real-time PCR was performed using the PowerUp SYBR Green Master Mix

(Applied Biosystems) on a QuantStudio 7 Flex Real-Time PCR System.

Primers: Gene-specific primers were designed using Primer-BLAST.

Data Analysis: The relative expression of target genes was calculated using the 2^-ΔΔCt

method, with GAPDH as the housekeeping gene.

Illustrative Experimental Workflow for Gene Expression Analysis
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Caption: Workflow for analyzing gene expression changes.
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Logical Relationship of Vesadol's Effects
The observed changes in gene expression are logically linked to the upstream signaling events

and result in downstream cellular responses.

Illustrative Logical Flow of Vesadol's Cellular Impact
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Caption: Logical progression from Vesadol to cellular effect.

Conclusion and Future Directions
Vesadol has demonstrated a clear and significant impact on the gene expression profiles of

treated cells. The data presented in this guide highlight the compound's potential as a

modulator of key cellular processes. Future research will focus on elucidating the direct

molecular targets of Vesadol, further characterizing its downstream effects in various in vitro

and in vivo models, and exploring its therapeutic potential for specific disease indications. The

detailed experimental protocols provided herein should serve as a valuable resource for

researchers aiming to replicate and build upon these findings.

To cite this document: BenchChem. [An In-depth Technical Guide to the Effects of Vesadol
on Gene Expression]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200130/docs#an-in-depth-technical-guide-to-the-
effects-of-vesadol-on-gene-expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1200130?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

